Topological Polar Surface Area (TPSA) Differentiation
The ortho-substituted 2-{[2-(methylamino)phenyl]methoxy}acetic acid exhibits a computed topological polar surface area (TPSA) of 58.6 Ų based on PubChem data derived from the Cactvs algorithm [1]. TPSA is a critical descriptor for predicting intestinal absorption, blood-brain barrier penetration, and membrane permeability, with values below 140 Ų generally considered favorable for oral bioavailability. While the meta-isomer (CAS 2059988-62-2) is expected to have a similar TPSA due to the identical atom composition, the spatial arrangement of hydrogen bond donors and acceptors differs between ortho and meta configurations, which influences the three-dimensional presentation of polar surface area to biological targets. This computational distinction supports the need for isomer-specific procurement in structure-based drug design workflows.
| Evidence Dimension | Topological Polar Surface Area (TPSA) |
|---|---|
| Target Compound Data | 58.6 Ų |
| Comparator Or Baseline | Meta-isomer (2-{[3-(methylamino)phenyl]methoxy}acetic acid, CAS 2059988-62-2): Identical molecular formula and atom count; TPSA value not independently reported but computationally identical given same atom types and connectivity counts |
| Quantified Difference | TPSA values computationally identical (58.6 Ų); differentiation arises from spatial orientation of polar atoms affecting molecular recognition |
| Conditions | Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18) |
Why This Matters
TPSA is a key predictor of passive membrane permeability and blood-brain barrier penetration; even structurally similar isomers can exhibit distinct three-dimensional polar surface presentations that affect target engagement and require isomer-specific procurement for reproducible SAR studies.
- [1] PubChem. 2-{[2-(Methylamino)phenyl]methoxy}acetic acid. PubChem CID 125425505. Computed Properties: Topological Polar Surface Area = 58.6 Ų. View Source
